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Compound of Interest

Compound Name: Autophagy activator-1

Cat. No.: B15585303

For Research Use Only.

Introduction

Autophagy activator-1, also known as Compound B2, is a small molecule that serves as a
potent inducer of the autophagy pathway. Its mechanism of action involves the downregulation
of key members of the Heat Shock Protein 70 (HSP70) family and the activation of the
unfolded protein response (UPR), which collectively lead to the initiation of autophagy.[1][2] In
cell-based assays, Autophagy activator-1 has been demonstrated to activate autophagy in a
concentration- and time-dependent manner in various cell lines, including MCF-7 and HEK-293
cells.[2] Proper preparation of a concentrated stock solution is the first critical step for ensuring
reproducibility and accuracy in experiments studying its effects on cellular processes. This
document provides a detailed protocol for the preparation, storage, and use of an Autophagy
activator-1 stock solution.

Data Presentation

Quantitative data and key properties of Autophagy activator-1 are summarized in the table
below for quick reference.
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Parameter

Value

Source

Compound Name

Autophagy activator-1
(Compound B2)

[1](2]

CAS Number 99174-40-0 [1]13]
Molecular Weight 460.52 g/mol [11[3]
Molecular Formula C25H320s [3]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Inferred from common lab
practice[4][5]

Typical Stock Concentration 10 mM Standard practice
Typical Working Concentration  0.5-10 pM [2]
Storage (Solid Form) -20°C Standard practice

Storage (Stock Solution)

-20°C or -80°C in aliquots

Standard practice

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of Autophagy activator-1 in

DMSO.

Materials

« Autophagy activator-1 (solid powder)

o Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated pipettes and sterile filter tips

e \ortex mixer

e Analytical balance
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Procedure

1. Calculation of Mass: To prepare a 10 mM stock solution, the required mass of Autophagy
activator-1 must be calculated using its molecular weight (MW = 460.52 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution:

o Mass (mg) = 0.01 mol/L x 0.001 L x 460.52 g/mol x 1000 mg/g

o Mass (mg) = 4.61 mg
2. Reconstitution of the Compound:

 Allow the vial of Autophagy activator-1 powder to equilibrate to room temperature before
opening to prevent condensation.

o Weigh out 4.61 mg of the powder and transfer it to a sterile microcentrifuge tube.
e Add 1.0 mL of anhydrous DMSO to the tube.

e Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution against a light source to ensure there are no visible
particulates.

3. Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to
aliquot the stock solution.

o Dispense the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C or -80°C for long-term storage.
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4. Preparation of Working Solution:

» To prepare a working solution for a cell culture experiment, thaw a single aliquot of the 10
mM stock solution.

 Dilute the stock solution into fresh, pre-warmed cell culture medium to achieve the desired
final concentration (e.g., 0.5-10 uM).

o Example Dilution for 10 uM: Add 1 pL of 10 mM stock solution to 999 pL of cell culture
medium (1:2000 dilution).

e Important: When treating cells, always prepare a "vehicle control" by adding the same
volume of DMSO to the cell culture medium as was used for the compound-treated samples.
This ensures that any observed effects are due to the Autophagy activator-1 and not the

solvent.

Visualizations
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Stock Solution Preparation (10 mM)

1. Weigh 4.61 mg of
Autophagy Activator-1

i

2. Add 1.0 mL of DMSO

i

3. Vortex until fully dissolved

i

4. Aliquot into single-use tubes

5. Store at -20°C or -80°C

Working Solution Preparation

A. Thaw one aliquot
of 10 mM stock

i

B. Dilute in cell culture medium
to final concentration (e.g., 10 uM)

C. Use immediately in experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.cn [medchemexpress.cn]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. file.medchemexpress.com [file.medchemexpress.com]

¢ 4. Dimethyl sulfoxide reduces hepatocellular lipid accumulation through autophagy induction
- PubMed [pubmed.ncbi.nim.nih.gov]

o 5. Dimethyl sulfoxide reduces hepatocellular lipid accumulation through autophagy induction
- PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application Notes: Preparation of Autophagy Activator-1
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585303#preparing-autophagy-activator-1-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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